Cas no 79711-61-8 (1H-Imidazole-2-carboxylicacid, propyl ester)

• Product Name: 1H-Imidazole-2-carboxylicacid, propyl ester
• CAS No: 79711-61-8
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 556152
• PubChem ID: 45082112
• Update Time: 2025-04-19

1H-Imidazole-2-carboxylicacid, propyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-carboxylicacid, propyl ester
• 1H-Imidazole-2-carboxylicacid,propylester(9CI)
• propyl 1H-imidazole-2-carboxylate
• 79711-61-8
• SCHEMBL20267553
• DTXSID10665104

• Inchi： 1S/C7H10N2O2/c1-2-5-11-7(10)6-8-3-4-9-6/h3-4H,2,5H2,1H3,(H,8,9)
• InChI Key： ZUQBBZCUTPYAEZ-UHFFFAOYSA-N
• SMILES： O(C(C1=NC=CN1)=O)CCC

Computed Properties

• Exact Mass: 154.074
• Monoisotopic Mass: 154.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55A^2
• XLogP3: 1.1